Recent progress in high-loading single-atom catalysts and their applications
Industrial Chemistry & Materials Pub Date: 2023-09-04 DOI: 10.1039/D3IM00062A
Abstract
Single-atom catalysts (SACs) attract significant attention owing to their high catalytic activity, high metal atom utilization efficiency, and well-defined and configurable active sites. However, achieving single-atom dispersion of active metals at high metal loadings remains challenging, limiting the performance of SACs in many practical applications. Herein, we provide a comprehensive review of recent methods developed for synthesizing high-loading SACs, critically exploring their advantages, limitations, and wider applicability. Additionally, we showcase the benefits of high-loading SACs in the oxygen reduction reaction (ORR), water electrolysis, photocatalytic hydrogen production and CO oxidation. Although great recent progress has been made in the synthesis of high loading SACs, simple and universal routes that allowed the pre-programmed preparation of single metal and multi-metal SACs with specific metal coordination need to be discovered.
Keywords: Single atom catalyst; High-loading; Synthesis methods; ORR; Water electrolysis; CO oxidation.
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